2-(3,5-Dimethylcyclohexyl)butanoic acid

• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• IUPAC Name: 2-(3,5-dimethylcyclohexyl)butanoic acid
• InChI: InChI=1S/C12H22O2/c1-4-11(12(13)14)10-6-8(2)5-9(3)7-10/h8-11H,4-7H2,1-3H3,(H,13,14)
• InChI Key: GBJFKPNVKOAZAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1CC(CC(C1)C)C)C(=O)O

Description

2-(3,5-Dimethylcyclohexyl)butanoic acid is a branched carboxylic acid featuring a cyclohexyl ring substituted with methyl groups at the 3- and 5-positions. This structure confers unique physicochemical properties, including enhanced lipophilicity and steric hindrance compared to simpler aliphatic or aromatic carboxylic acids.

Biological Activity

2-(3,5-Dimethylcyclohexyl)butanoic acid is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and biochemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

2-(3,5-Dimethylcyclohexyl)butanoic acid is a carboxylic acid characterized by a branched structure that influences its solubility and interaction with biological systems. The compound's structure can be represented as follows:

$$\text{C}_{12}\text{H}_{22}\text{O}_2$$

This structure allows for various interactions with biological targets, including enzymes and receptors.

The biological activity of 2-(3,5-Dimethylcyclohexyl)butanoic acid is primarily attributed to its ability to modulate metabolic pathways and influence cellular processes. Preliminary studies suggest that it may interact with specific olfactory receptors (ORs), potentially affecting sensory perception and related physiological responses .

Key Mechanisms:

• Histone Deacetylase Inhibition : Similar to other butyric acid derivatives, it may inhibit histone deacetylases (HDACs), which are involved in gene regulation and have implications in cancer biology .
• Antimicrobial Activity : The compound may exhibit antimicrobial properties by altering the gut microbiota composition, thereby enhancing intestinal health and reducing inflammation .

1. Immunomodulatory Effects

Research indicates that butyric acid derivatives can stimulate immunomodulatory activity. They reduce microbial colonization in the intestine and suppress inflammation, which can be beneficial in treating inflammatory bowel diseases (IBD) and other related conditions .

2. Antioxidant Properties

Preliminary studies have shown that 2-(3,5-Dimethylcyclohexyl)butanoic acid may possess antioxidant properties, which help in scavenging free radicals and reducing oxidative stress within cells. This is crucial for preventing cellular damage and has implications for aging and chronic diseases .

Case Studies

A review of literature highlights several studies focusing on the biological activities of butyric acid derivatives:

• Study on Immunomodulation : A study demonstrated that butyric acid significantly reduced pro-inflammatory cytokines in animal models of IBD, suggesting a therapeutic potential for similar compounds .
• Antioxidant Activity Evaluation : In vitro assays showed that certain derivatives exhibited significant free radical scavenging activity compared to standard antioxidants .

Data Table: Biological Activities of 2-(3,5-Dimethylcyclohexyl)butanoic Acid

Biological Activity	Mechanism of Action	Reference
Immunomodulatory	Reduces inflammation; alters gut microbiota
Antioxidant	Scavenges free radicals; reduces oxidative stress
Antihypertensive	Modulates vascular function
HDAC Inhibition	Regulates gene expression; potential anti-cancer effects

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Table 1: Key Structural Features of 2-(3,5-Dimethylcyclohexyl)butanoic Acid and Analogs

Compound Name	Core Structure	Substituents	Functional Groups
2-(3,5-Dimethylcyclohexyl)butanoic acid	Butanoic acid	3,5-Dimethylcyclohexyl at C2	Carboxylic acid
MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid)	Butanoic acid	4-Chloro-2-methylphenoxy at C4	Carboxylic acid, phenoxy
2,4-DB (4-(2,4-Dichlorophenoxy)butanoic acid)	Butanoic acid	2,4-Dichlorophenoxy at C4	Carboxylic acid, phenoxy
Methyl (S)-3,3-dimethyl-2-(methylamino)butanoate	Butanoate ester	3,3-Dimethyl, methylamino at C2	Ester, amine

Key Observations :

• The 3,5-dimethylcyclohexyl group in the target compound introduces significant steric bulk and hydrophobicity compared to phenoxy groups in MCPB and 2,4-DB. This likely reduces water solubility but enhances membrane permeability .
• Unlike ester or amine-containing analogs (e.g., methyl 3,3-dimethylbutanoate derivatives), the free carboxylic acid group in the target compound enables ionic interactions, influencing bioavailability and reactivity .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	2-(3,5-Dimethylcyclohexyl)butanoic acid	MCPB	2,4-DB	Methyl (S)-3,3-dimethylbutanoate
Molecular Weight (g/mol)	~212.3 (estimated)	228.7	249.1	175.2
LogP (Predicted)	~3.8	3.1	3.5	1.2
Water Solubility (mg/L)	Low (<100)	900 (pH 7)	500 (pH 7)	Highly soluble
Melting Point (°C)	Not reported	99–101	117–119	Liquid at RT

Implications :

• The higher LogP of the target compound suggests superior lipid solubility, making it suitable for applications requiring tissue penetration (e.g., agrochemical formulations) .